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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzaldehyde

CAS No.: 14966-09-7

Cat. No.: B3000574 Get Quote

Executive Safety Summary & Verification
CRITICAL IDENTITY CHECK: The CAS number provided in your request (55156-33-3) does

not correspond to standard registries for 2-Chloro-5-methylbenzaldehyde.[1] The standard

CAS for this compound is 14966-09-7.[1][2][3][4][5][6]

Action: Verify your container label. If the chemical name is correct, proceed with this guide. If

the CAS matches a different chemical structure, STOP and verify the MSDS, as hazards

may differ significantly.[1]

Immediate Disposal Classification:

Primary Waste Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated

solvents).[1]

RCRA Status (USA): Not P- or U-listed by name, but regulated as a characteristic hazardous

waste if it exhibits toxicity or ignitability.[1] It must be incinerated at a facility permitted for

halogenated organics to prevent dioxin formation.

Physical State: Low-melting solid (MP: ~34-36°C).[1] It may exist as a supercooled liquid or

sludge in the laboratory.

Hazard Characterization & Causality
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To dispose of this chemical safely, you must understand the why behind the protocols.

Property Value
Disposal Implication
(Causality)

Structure Chlorinated Aromatic Aldehyde

Halogenated Stream: Chlorine

atoms require high-

temperature incineration

(>1100°C) with acid gas

scrubbing.[1] Fuel blending is

generally prohibited.[7]

Reactivity Aldehyde Group (-CHO)

Segregation: Aldehydes

oxidize easily.[1] NEVER mix

with strong oxidizers (e.g.,

Nitric Acid) or amines in the

waste container.[1] This can

cause exothermic runaway or

polymerization.

Physical State MP: 34–36°C

Container Choice: It can melt

in warm storage. Use wide-

mouth HDPE or glass

containers to prevent

"freezing" in narrow necks,

which complicates transfer at

the disposal facility.[1]

Toxicity H315, H319, H335 (Irritant)

PPE: Standard nitrile gloves

are sufficient for splash

protection, but double-gloving

is recommended during waste

consolidation.[1]

Pre-Disposal Protocol: Segregation & Packaging
The Golden Rule:Segregation at the source prevents costly re-classification and dangerous

reactions.
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Step 1: Container Selection
Recommended: High-Density Polyethylene (HDPE) carboy or amber glass bottle.[1]

Avoid: Metal cans (aldehydes can oxidize to acids, potentially corroding metal over long

storage).[1]

Step 2: Labeling (Mandatory)
Your waste tag must explicitly list:

"2-Chloro-5-methylbenzaldehyde" (Do not use abbreviations).

"Halogenated Organic" checkbox selected.

Hazard Checkboxes: Irritant, Toxic.

Step 3: Chemical Compatibility Check
Before adding to a central waste carboy, verify the existing contents.[1]

COMPATIBLE: Dichloromethane (DCM), Chloroform, Chlorobenzene.[1]

INCOMPATIBLE (Do NOT Add):

Ammonia or amine-containing waste (forms imines/polymers).[1]

Nitric acid or Chromic acid waste (violent oxidation).[1]

Aqueous basic waste (Cannizzaro reaction risk).[1]

Operational Workflows
Workflow A: Routine Waste Generation
This logic flow ensures the material ends up in the correct incineration stream.
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Waste Generated
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Figure 1: Decision tree for routing 2-Chloro-5-methylbenzaldehyde waste. Note that even if

dissolved in a non-halogenated solvent (like methanol), the presence of the chlorine atom in

the solute forces the entire mixture into the Halogenated Waste stream.[1]

Workflow B: Spill Response Procedure
Scenario: A 50g bottle drops and shatters. The material is a semi-solid sludge.

Isolate: Evacuate the immediate area (radius 10 ft). Mark "Spill."

PPE: Don safety goggles, lab coat, and double nitrile gloves.[1] If dust is present, use an

N95 or half-mask respirator.[1]

Containment:

Do not use water (spreads the organic).[1]

Surround the spill with vermiculite or spill pillows.

Cleanup:

If Solid: Scoop carefully using a plastic dustpan to avoid sparking.

If Liquid/Sludge: Cover with an inert absorbent (vermiculite, sand, or clay).[1] Do not use

paper towels (flammability risk with aldehydes).[1]

Decontamination: Wipe the surface with a mild soap solution, followed by water.
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Disposal: Place all absorbent and debris into a wide-mouth jar. Label as "Debris

contaminated with 2-Chloro-5-methylbenzaldehyde."[1]

Regulatory & Compliance Framework
US EPA (RCRA):

While not explicitly listed, this chemical is a "Generator Knowledge" waste.[1] You are

legally required to identify the chlorine content.

Land Ban: Halogenated organic compounds are generally banned from land disposal

(landfills) without prior treatment.[1] Incineration is the only compliant path.

Transport (DOT):

If shipping waste off-site, it likely falls under UN 3077 (Environmentally Hazardous

Substance, Solid, N.O.S.) if the quantity exceeds reportable limits, or UN 3335 (Aviation

Regulated Solid) depending on the carrier.[1] Always consult your EHS officer for shipping

manifests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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